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Compound Focus: 1-Ethoxyhexane

CAS No.: 5756-43-4

Cat. No.: S574568

Thermophysical Property Data

The tables below consolidate key property data for 1-Ethexyhexane (C8H180) from scientific sources,

which you can use as a reference point for your own comparisons. [1] [2] [3]

Table 1: Core Physical and Thermodynamic Properties

Property Value Unit Source | Notes
Molecular Weight 130.23 g/mol [3] [4]
Molecular Formula C8H180 [1] [3] [4]

| Boiling Point | 404.86 (calculated) 414.11 (estimate) | K K | Joback Calculated Property [2] Other Source
[3] | | Critical Temperature | 568.81 | K | Joback Calculated Property [2] | | Critical Pressure | 2492.52 |
kPa | Joback Calculated Property [2] | | Melting Point | 202.15 (calculated) 179 (estimate) | K K | Joback
Calculated Property [2] Other Source [3] | | Liquid Density | 775.80 (@ 288.15 K) 745.27 (@ 323.15 K) |
kg/m3 | Experimental Data [2] | | Flash Point | 304.35 | K | Estimated [3] | | Vapor Pressure | 1.27 (@ 25°C) |
kPa | Estimated (9.52 mmHg) [3] | | Enthalpy of Vaporization | 35.81 | kJ/mol | Joback Calculated Property
[2] | | Enthalpy of Formation (Gas) | -340.67 | kJ/mol | Joback Calculated Property [2] |
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Table 2: Safety and Handling Data

Property Value Unit Source
Flash Point 31.2 °C [3]
Vapor Pressure at 25°C 9.52 mmHg [3]

Synthesis and Experimental Protocols

The following diagram illustrates the synthesis pathways for ethyl hexyl ether, and the described

methodology can serve as a detailed experimental protocol.
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The primary synthesis method for ethyl hexyl ether uses acidic ion-exchange resins (e.g., Dowex 50Wx2 or

Amberlyst 70) as catalysts [5].

¢ Reactants: 1-Hexanol and Diethyl Carbonate [5].
¢ Reaction Pathways: Formation proceeds through two main routes after an initial transesterification
step [5]:
o Thermal Decomposition Pathway: Ethyl hexyl carbonate (formed from transesterification)
undergoes thermal decomposition to yield the target ether [5].
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o Dehydration Pathway: 1-Hexanol and ethanol (also a transesterification product) undergo
intermolecular dehydration catalyzed by the acidic resin to form the ether [5].
e Typical Conditions: Liquid-phase reactions in a batch reactor at 403-463 K (130-190°C) and a
pressure of 2.5 MPa [5].
¢ Key Control Parameter: Lower reaction temperatures favor selectivity towards the desired ether
and suppress the undesired formation of alkenes (byproducts) [5].

Application Context and Comparison Considerations

1-Ethoxyhexane is described as a colorless, volatile liquid that is insoluble in water but soluble in most
organic solvents [3]. Its primary identified industrial application is as a solvent in the production of paints,
coatings, and adhesives, where its low toxicity and high boiling point are considered advantageous [3].

Notably, research has also explored its synthesis as a potential additive for cleaner diesel fuel [5].

For a meaningful comparison guide, you would need to contrast this data with properties of alternative

solvents (e.g., other ethers like dibutyl ether, or hydrocarbons like hexane) on points like:

Solvation Power: Often quantified by Hansen Solubility Parameters.
Toxicity Profile: Comparative LD50 values and exposure limits.
Environmental Impact: Factors like biodegradability and volatility (VOC status).

Cost and Availability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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